Cas no 749874-24-6 (2-Ethynyl-4-fluorobenzaldehyde)
749874-24-6 structure
Product Name:2-Ethynyl-4-fluorobenzaldehyde
CAS No:749874-24-6
MF:C9H5FO
MW:148.133805990219
MDL:MFCD18824363
CID:561483
PubChem ID:24795525
Update Time:2025-04-19
2-Ethynyl-4-fluorobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,2-ethynyl-4-fluoro-
- 2-Ethynyl-4-fluorobenzaldehyde
- 4-fluoro-2-ethynylbenzaldehyde
- AG-G-98630
- Benzaldehyde, 2-ethynyl-4-fluoro- (9CI)
- CTK5E0833
- AK431672
- SCHEMBL5747733
- DS-18777
- C76398
- DTXSID80647331
- MFCD18824363
- AKOS027393727
- CS-0043998
- 749874-24-6
- BENZALDEHYDE, 2-ETHYNYL-4-FLUORO-
- DB-284811
-
- MDL: MFCD18824363
- Inchi: 1S/C9H5FO/c1-2-7-5-9(10)4-3-8(7)6-11/h1,3-6H
- InChI Key: KOLCSYHIVUAGEF-UHFFFAOYSA-N
- SMILES: FC1C=CC(C=O)=C(C#C)C=1
Computed Properties
- Exact Mass: 148.032442941g/mol
- Monoisotopic Mass: 148.032442941g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 17.1
Experimental Properties
- Boiling Point: 239.7°C at 760 mmHg
2-Ethynyl-4-fluorobenzaldehyde Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C(BD517774)
2-Ethynyl-4-fluorobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM254886-1g |
2-Ethynyl-4-fluorobenzaldehyde |
749874-24-6 | 95+% | 1g |
$206 | 2021-06-16 | |
| Chemenu | CM254886-5g |
2-Ethynyl-4-fluorobenzaldehyde |
749874-24-6 | 95+% | 5g |
$617 | 2021-06-16 | |
| Alichem | A019143688-1g |
2-Ethynyl-4-fluorobenzaldehyde |
749874-24-6 | 97% | 1g |
$217.80 | 2023-09-01 | |
| Alichem | A019143688-5g |
2-Ethynyl-4-fluorobenzaldehyde |
749874-24-6 | 97% | 5g |
$673.20 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JI475-200mg |
2-Ethynyl-4-fluorobenzaldehyde |
749874-24-6 | 97% | 200mg |
630.0CNY | 2021-07-12 | |
| Chemenu | CM254886-1g |
2-Ethynyl-4-fluorobenzaldehyde |
749874-24-6 | 95+% | 1g |
$206 | 2022-06-10 | |
| Chemenu | CM254886-5g |
2-Ethynyl-4-fluorobenzaldehyde |
749874-24-6 | 95+% | 5g |
$617 | 2022-06-10 | |
| Ambeed | A119318-100mg |
2-Ethynyl-4-fluorobenzaldehyde |
749874-24-6 | 97% | 100mg |
$27.0 | 2025-04-17 | |
| Ambeed | A119318-250mg |
2-Ethynyl-4-fluorobenzaldehyde |
749874-24-6 | 97% | 250mg |
$33.0 | 2025-04-17 | |
| Ambeed | A119318-1g |
2-Ethynyl-4-fluorobenzaldehyde |
749874-24-6 | 97% | 1g |
$80.0 | 2025-04-17 |
2-Ethynyl-4-fluorobenzaldehyde Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
749874-24-6 (2-Ethynyl-4-fluorobenzaldehyde) Related Products
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- 363134-37-6(4-Fluoro-2,3-dimethylbenzaldehyde)
- 89226-83-5(4-Fluorophthalaldehyde)
- 608515-62-4(Benzaldehyde, 2-fluoro-6-(1-propynyl)- (9CI))
- 88174-28-1(Benzaldehyde, 3-fluoro-2,4,6-trimethyl-)
- 147624-13-3(3-Fluoro-2-methylbenzaldehyde)
- 63082-45-1(4-Fluoro-2-methylbenzaldehyde)
- 22062-53-9(5-Fluoro-2-methylbenzaldehyde)
- 363134-36-5(3-Fluoro-2,4-dimethylbenzaldehyde)
- 925441-35-6(4-Fluoro-2,6-dimethylbenzaldehyde)
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